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Compound of Interest

Compound Name: Achyranthoside C

Cat. No.: B1201575

For Researchers, Scientists, and Drug Development Professionals

Introduction: Achyranthoside C, a prominent oleanane-type triterpenoid saponin isolated from
the roots of Achyranthes bidentata Blume and Achyranthes fauriei, presents a compelling case
for further investigation in drug discovery and development. With a molecular formula of
C47H72020, this complex glycoside has been the subject of preliminary studies highlighting its
potential in several therapeutic areas. This technical guide provides a comprehensive summary
of the current scientific knowledge on Achyranthoside C, focusing on its biological activities,
and where available, the associated experimental methodologies and mechanistic insights. It is
important to note a point of potential confusion in the scientific literature: a newly identified
isoflavonoid glycoside with a different molecular formula (C24H26011) has also been named
achyranthoside C; this guide focuses exclusively on the saponin.

Physicochemical Properties of Achyranthoside C

A summary of the key physicochemical properties of Achyranthoside C is presented in the
table below.
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Property Value Source
Molecular Formula C47H72020

Molecular Weight 957.1 g/mol

CAS Number 168009-90-3

Chemical Family Triterpenoids

Roots of Achyranthes

Botanical Source bidentata Blume, Achyranthes
fauriei
Synonyms Betavulgaroside IlI

Biological Activities and Therapeutic Potential

Achyranthoside C and its close derivatives have demonstrated a range of biological activities,
suggesting their potential application in treating various pathological conditions. The primary
activities reported are the inhibition of osteoclast formation and a hypoglycemic effect.

Inhibition of Osteoclast Formation

Derivatives of Achyranthoside C have been shown to inhibit the formation of osteoclast-like
multinucleated cells (OCLSs). This anti-osteoclastogenic activity suggests a potential therapeutic
role in bone-related disorders characterized by excessive bone resorption, such as
osteoporosis.

Experimental Protocol: Osteoclast Formation Assay (General Methodology)

The following is a generalized protocol for assessing the inhibitory effect of compounds on
osteoclast formation, based on standard methodologies in the field. Specific details for
experiments on Achyranthoside C derivatives are not fully available.
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Caption: Generalized workflow for in vitro osteoclastogenesis assay.

Hypoglycemic Effect

Achyranthoside C, also known as Betavulgaroside 11, has been reported to possess
hypoglycemic properties. This suggests its potential as a lead compound for the development
of new anti-diabetic agents. However, detailed studies providing quantitative data and the
underlying mechanisms of this effect for the purified compound are limited in the currently
available literature.

Mechanistic Insights and Signaling Pathways

While specific signaling pathways for Achyranthoside C have not been fully elucidated,
studies on related compounds and total saponin extracts from Achyranthes species provide
valuable insights into potential mechanisms of action.

A derivative, Achyranthoside H methyl ester, has been shown to induce apoptosis in human
breast cancer cells through a caspase activation pathway. This involves the cleavage of poly-
ADP-ribose polymerase (PARP) and is inhibited by a pan-caspase inhibitor, indicating a classic
apoptotic mechanism.
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Furthermore, the total saponin extract from Achyranthes has been found to ameliorate knee
osteoarthritis by inhibiting the MAPK/AkKt/NF-kB signaling pathway. This suggests that
Achyranthoside C may also exert anti-inflammatory effects through the modulation of these

key signaling cascades.
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Caption: Postulated anti-inflammatory mechanism via NF-kB pathway inhibition.
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Future Directions

The existing body of research on Achyranthoside C provides a strong rationale for more in-
depth studies. Future research should focus on:

« [solation and Purification: Ensuring a high purity of Achyranthoside C for accurate biological
testing, and clear differentiation from other similarly named compounds.

¢ Quantitative Biological Evaluation: Conducting dose-response studies to determine the
IC50/EC50 values of pure Achyranthoside C in various assays.

e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways modulated by Achyranthoside C to understand its therapeutic effects at a
molecular level.

« In Vivo Efficacy and Safety: Progressing to animal models to evaluate the in vivo efficacy,
pharmacokinetics, and safety profile of Achyranthoside C for its identified biological
activities.

In conclusion, Achyranthoside C is a promising natural product with demonstrated potential
for the development of novel therapeutics. Rigorous and detailed scientific investigation is now
required to unlock its full potential for clinical applications.

» To cite this document: BenchChem. [Unveiling the Therapeutic Potential of Achyranthoside
C: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201575#molecular-formula-of-achyranthoside-c-
c47h72020]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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